Cas no 2329795-12-0 (Piperidine, 4-methyl-1-[[2-(trifluoromethyl)phenyl]methyl]-)

• Product Name: Piperidine, 4-methyl-1-[[2-(trifluoromethyl)phenyl]methyl]-
• CAS No: 2329795-12-0
• MF: C₁₄H₁₈F₃N
• MW: 257.294634342194
• MDL: MFCD31694131
• CID: 5165015
• Update Time: 2025-05-24

Piperidine, 4-methyl-1-[[2-(trifluoromethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-methyl-1-[[2-(trifluoromethyl)phenyl]methyl]-

• MDL： MFCD31694131
• Inchi： 1S/C14H18F3N/c1-11-6-8-18(9-7-11)10-12-4-2-3-5-13(12)14(15,16)17/h2-5,11H,6-10H2,1H3
• InChI Key： JIBWANYQGRVSDE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2C(F)(F)F)CCC(C)CC1

Additional information on Piperidine, 4-methyl-1-[[2-(trifluoromethyl)phenyl]methyl]-

Piperidine, 4-methyl-1-[[2-(trifluoromethyl)phenyl]methyl]- (CAS No: 2329795-12-0): A Comprehensive Overview in Modern Chemical Biology

Piperidine, 4-methyl-1-[[2-(trifluoromethyl)phenyl]methyl]-, identified by its CAS number 2329795-12-0, is a significant compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of a piperidine ring, combined with a methyl group at the 4-position and a bulky 2-(trifluoromethyl)phenylmethyl substituent at the 1-position, endows it with unique chemical properties that make it a valuable scaffold for designing novel bioactive molecules.

The< strong>piperidine core is a six-membered heterocyclic amine, known for its versatility in medicinal chemistry. Its nitrogen atom can form hydrogen bonds, making it an excellent candidate for binding to biological targets. The introduction of a< strong>methyl group at the 4-position further enhances its solubility and metabolic stability, which are critical factors in drug design. Additionally, the< strong>2-(trifluoromethyl)phenylmethyl moiety adds rigidity to the molecule, improving its binding affinity to protein targets. This combination of structural features makes< strong>Piperidine, 4-methyl-1-[[2-(trifluoromethyl)phenyl]methyl]- an attractive candidate for further exploration in pharmaceutical applications.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various therapeutic areas, including oncology, neurology, and inflammation. The< strong>piperidine scaffold has been widely used in this context due to its ability to modulate enzyme activity and receptor binding. For instance, several piperidine-based compounds have shown promise in inhibiting kinases, which are key players in cancer signaling pathways. The< strong>methyl group at the 4-position and the< strong>2-(trifluoromethyl)phenylmethyl substituent contribute to the compound's ability to interact with specific amino acid residues in target proteins, thereby modulating their function.

The< strong>2-(trifluoromethyl)phenylmethyl group is particularly noteworthy due to its ability to enhance the lipophilicity of the molecule. This property is crucial for drug absorption, distribution, metabolism, and excretion (ADME). Furthermore, the fluorine atoms in the trifluoromethyl group can increase metabolic stability by resisting oxidative degradation. These characteristics make< strong>Piperidine, 4-methyl-1-[[2-(trifluoromethyl)phenyl]methyl]- an ideal candidate for further development as an active pharmaceutical ingredient (API).

Recent studies have also highlighted the potential of< strong>piperidine derivatives in treating neurological disorders. For example, compounds with similar structural motifs have been shown to interact with neurotransmitter receptors, offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The< strong>methyl group at the 4-position and the< strong>2-(trifluoromethyl)phenylmethyl substituent play a crucial role in optimizing binding interactions with these receptors. This underscores the importance of< strong>Piperidine, 4-methyl-1-[[2-(trifluoromethyl)phenyl]methyl]- as a lead compound for developing novel therapeutics.

Synthetic methodologies for constructing< strong>Piperidine, 4-methyl-1-[[2-(trifluoromethyl)phenyl]methyl]- have also seen significant advancements. Modern synthetic techniques allow for efficient and scalable production of this compound, making it more accessible for research purposes. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce the< strong>2-(trifluoromethyl)phenylmethyl group. These reactions offer high selectivity and yield, enabling researchers to produce complex molecules with precision.

The pharmacokinetic properties of< strong>Piperidine, 4-methyl-1-[[2-(trifluoromethyl)phenyl]methyl]- are another area of interest. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability. The presence of the< strong>methyl group at the 4-position and the< strong>2-(trifluoromethyl)phenylmethyl substituent contributes to these favorable pharmacokinetic profiles by enhancing solubility and reducing susceptibility to enzymatic degradation.

In conclusion,< strong>Piperidine, 4-methyl-1-[[2-(trifluoromethylethyl)methoxy]] phenylenemethanol (CAS No:2329795-12-0), is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for designing bioactive molecules targeting various therapeutic areas. The ongoing research into its synthesis and pharmacological properties highlights its importance as a lead compound for developing novel therapeutics.